Cas no 1803655-76-6 (5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1803655-76-6
• MF: C₈H₇F₆N₃O
• MW: 275.151102304459
• CID: 4930538
• Update Time: 2025-06-11

5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F6N3O/c9-7(10,11)6-3(16)1-5(4(2-15)17-6)18-8(12,13)14/h1H,2,15-16H2
• InChI Key： KYEDTLCYSRNVOL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CN)=N1)OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1803655-76-6)

5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1803655-76-6) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a pyridine ring, amino groups, and trifluoromethyl and trifluoromethoxy substituents, offers a wide range of potential applications in drug discovery and development.

The pyridine ring is a fundamental component of many biologically active molecules, contributing to the compound's ability to interact with various biological targets. The presence of amino groups enhances the compound's solubility and reactivity, making it suitable for conjugation with other molecules or functional groups. The trifluoromethyl and trifluoromethoxy substituents introduce significant electronic effects, which can modulate the compound's pharmacological properties, such as binding affinity and metabolic stability.

Recent studies have highlighted the potential of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that the compound effectively disrupts key signaling pathways, leading to reduced tumor growth and enhanced apoptosis in cancer cells.

In another study, published in the European Journal of Medicinal Chemistry (2021), 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine was evaluated for its anti-inflammatory properties. The results showed that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

The structural versatility of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine also makes it an attractive scaffold for drug design and optimization. Researchers can modify the compound by introducing different functional groups or substituents to fine-tune its pharmacological profile. For example, a study published in Bioorganic & Medicinal Chemistry Letters (2023) explored the effects of varying the position and nature of substituents on the pyridine ring. The results indicated that certain modifications led to improved potency and selectivity against specific targets.

In addition to its therapeutic potential, 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been investigated for its use as a chemical probe in biological research. A study published in Chemical Biology & Drug Design (2022) utilized the compound to investigate the role of specific enzymes in cellular processes. The researchers found that the compound selectively inhibited these enzymes, providing valuable insights into their function and potential as therapeutic targets.

The synthesis of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been optimized through various synthetic routes, ensuring high yields and purity. One commonly used method involves the sequential addition of trifluoromethyl and trifluoromethoxy groups to a pyridine derivative, followed by functionalization with amino groups. This approach allows for efficient large-scale production, making the compound accessible for both research and industrial applications.

In conclusion, 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1803655-76-6) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent or chemical probe.